Cas no 73332-79-3 (Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-)
73332-79-3 structure
Product Name:Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
CAS No:73332-79-3
MF:C6H7N3O3
MW:169.138080835342
CID:570159
PubChem ID:468934
Update Time:2025-04-19
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-
- 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b][1,3]oxazole
- 2-Methyl-5-nitro-2,3-dihydro-imidazo[2,1-b]oxazole
- Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro
- AKOS006329559
- CHEMBL155403
- Imidazo(2,1-b)oxazole, 2,3-dihydro-2-methyl-5-nitro-
- 73332-79-3
- Imidazo[2,1-b]oxazole, 2,3-dihydro-2-methyl-5-nitro-
- 2-methyl-5-nitro-2,3-dihydroimidazo[2,1-b]oxazole
- DTXSID10994062
-
- Inchi: 1S/C6H7N3O3/c1-4-3-8-5(9(10)11)2-7-6(8)12-4/h2,4H,3H2,1H3
- InChI Key: WXPYBUNRDDNOHK-UHFFFAOYSA-N
- SMILES: O1C2=NC=C([N+](=O)[O-])N2CC1C
Computed Properties
- Exact Mass: 169.04900
- Monoisotopic Mass: 169.04874109g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 72.9Ų
Experimental Properties
- PSA: 72.87000
- LogP: 1.09540
Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro- Related Literature
-
Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Suneel Gangada,Naresh Duvva,Raghu Chitta Phys. Chem. Chem. Phys., 2018,20, 21352-21367
-
Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
73332-79-3 (Imidazo[2,1-b]oxazole,2,3-dihydro-2-methyl-5-nitro-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
NewCan Biotech Limited
Gold Member
CN Supplier
Reagent
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
CN Supplier
Bulk
Enjia Trading Co., Ltd
Gold Member
CN Supplier
Bulk